Cas no 2227718-40-1 ((1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol)

(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol structure
2227718-40-1 structure
Product Name:(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:2227718-40-1
MF:C9H16N2O
MW:168.236142158508
CID:6046737
PubChem ID:165690938
Update Time:2023-12-28

(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
    • 2227718-40-1
    • EN300-1744465
    • Inchi: 1S/C9H16N2O/c1-7(12)8-5-10-11(6-8)9(2,3)4/h5-7,12H,1-4H3/t7-/m0/s1
    • InChI Key: SVCVTMNBXIYALM-ZETCQYMHSA-N
    • SMILES: O[C@@H](C)C1C=NN(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38Ų

(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1744465-0.05g
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
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$1056.0 2023-09-20
Enamine
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EN300-1744465-0.5g
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Enamine
EN300-1744465-1.0g
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
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Enamine
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Enamine
EN300-1744465-5.0g
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
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Enamine
EN300-1744465-10.0g
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
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Enamine
EN300-1744465-1g
(1S)-1-(1-tert-butyl-1H-pyrazol-4-yl)ethan-1-ol
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Enamine
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